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Compound of Interest

Compound Name: 2,5-Dibromoaniline

Cat. No.: B181072 Get Quote

In-Depth Technical Guide: 2,5-Dibromoaniline
This guide provides core technical data on 2,5-Dibromoaniline, a halogenated aromatic

compound used as an intermediate in the synthesis of various chemical structures, including

antitumor benzothiazoles.

Core Molecular Data
The fundamental molecular properties of 2,5-Dibromoaniline are summarized below. This data

is essential for stoichiometric calculations, analytical characterization, and experimental design

in research and development.

Property Value Source

Molecular Formula C6H5Br2N PubChem, NIST[1][2]

Linear Formula Br2C6H3NH2 Sigma-Aldrich

Molecular Weight 250.92 g/mol PubChem, Strem[1][3]

CAS Number 3638-73-1 Sigma-Aldrich

EC Number 222-865-5 Sigma-Aldrich

Chemical Structure
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The logical relationship and connectivity of atoms within the 2,5-Dibromoaniline molecule are

depicted in the following diagram.

Caption: Molecular structure of 2,5-Dibromoaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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